Cas no 136645-25-5 (3-(Bromomethyl)phenoxyacetic Acid)

• Product Name: 3-(Bromomethyl)phenoxyacetic Acid
• CAS No: 136645-25-5
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 91751
• PubChem ID: 7010327
• Update Time: 2025-04-18

3-(Bromomethyl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Bromomethyl)phenoxy)acetic acid
• 2-[3-(bromomethyl)phenoxy]acetic acid
• 3-bromomethylphenoxyacetic acid
• Acetic acid, 2-[3-(bromomethyl)phenoxy]-
• 2-(3-(Bromomethyl)phenoxy)aceticacid
• 3-(BROMOMETHYL)PHENOXYACETICACID
• AS-64773
• SCHEMBL346586
• 3-(BROMOMETHYL)PHENOXYACETIC ACID
• DTXSID80426628
• AKOS022181026
• 136645-25-5
• FT-0613725
• MFCD02093985
• 3-(Bromomethyl)phenoxyacetic Acid

• MDL： MFCD02093985
• Inchi： 1S/C9H9BrO3/c10-5-7-2-1-3-8(4-7)13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： MSTODKGDFXWAIO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1)OCC(=O)O

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.59
• Melting Point: 124°C
• Boiling Point: 362.5°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.587
• PSA: 46.53000
• LogP: 2.04490
• Solubility: Insoluble in water

3-(Bromomethyl)phenoxyacetic Acid Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II